Cas no 488816-68-8 (5-(6-(Methoxycarbonyl)naphthalen-2-yl)-furan-2-carboxylic acid)

• Product Name: 5-(6-(Methoxycarbonyl)naphthalen-2-yl)-furan-2-carboxylic acid
• CAS No: 488816-68-8
• MF: C₁₇H₁₂O₅
• MW: 296.274185180664
• CID: 932135
• PubChem ID: 53427120
• Update Time: 2025-04-19

5-(6-(Methoxycarbonyl)naphthalen-2-yl)-furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(6-(Methoxycarbonyl)naphthalen-2-yl)-furan-2-carboxylic acid
• 5-(6-methoxycarbonylnaphthalen-2-yl)furan-2-carboxylic acid
• 5-naphthalen-2-yl-furan-2-carboxylic acid
• DTXSID50699463
• 488816-68-8
• 5-[6-(Methoxycarbonyl)naphthalen-2-yl]furan-2-carboxylic acid
• 5-(6-(Methoxycarbonyl)naphthalen-2-yl)furan-2-carboxylic acid

• Inchi： 1S/C17H12O5/c1-21-17(20)13-5-3-10-8-12(4-2-11(10)9-13)14-6-7-15(22-14)16(18)19/h2-9H,1H3,(H,18,19)
• InChI Key： PDXHZWDSKVJIHB-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1C1=CC=C2C=C(C(=O)OC)C=CC2=C1

Computed Properties

• Exact Mass: 296.06800
• Monoisotopic Mass: 296.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 76.74000
• LogP: 3.58460